Cas no 2256060-21-4 (5-bromo-2-methoxy-4,6-dimethylpyridine-3-carboxylic acid)

• Product Name: 5-bromo-2-methoxy-4,6-dimethylpyridine-3-carboxylic acid
• CAS No: 2256060-21-4
• MF: C₉H₁₀BrNO₃
• MW: 260.08460187912
• CID: 5056178
• Update Time: 2023-11-21

5-bromo-2-methoxy-4,6-dimethylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-methoxy-4,6-dimethylnicotinic acid
• 5-bromo-2-methoxy-4,6-dimethylpyridine-3-carboxylic acid

• Inchi： 1S/C9H10BrNO3/c1-4-6(9(12)13)8(14-3)11-5(2)7(4)10/h1-3H3,(H,12,13)
• InChI Key： LGSGVIDMCWKYKV-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NC(=C(C(=O)O)C=1C)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 224
• XLogP3: 2.1
• Topological Polar Surface Area: 59.4